Cas no 1060203-48-6 (N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-phenyloxane-4-carboxamide)

• Product Name: N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-phenyloxane-4-carboxamide
• CAS No: 1060203-48-6
• MF: C₂₄H₂₆N₂O₃
• MW: 390.474846363068
• CID: 6534748
• Update Time: 2025-07-23

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-phenyloxane-4-carboxamide
• N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]-4-phenyloxane-4-carboxamide

• Inchi： 1S/C24H26N2O3/c27-22(18-6-7-18)26-13-10-17-8-9-20(16-21(17)26)25-23(28)24(11-14-29-15-12-24)19-4-2-1-3-5-19/h1-5,8-9,16,18H,6-7,10-15H2,(H,25,28)
• InChI Key： VKWPJWNCHWVTLE-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC=CC=C2)(C(NC2=CC3=C(C=C2)CCN3C(C2CC2)=O)=O)CC1

Additional information on N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-phenyloxane-4-carboxamide

Professional Introduction to N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-phenyloxane-4-carboxamide (CAS No. 1060203-48-6)

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-phenyloxane-4-carboxamide, identified by its CAS number 1060203-48-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by their intricate structural framework, which includes fused heterocyclic systems and functional groups that contribute to its unique chemical and biological properties.

The structural composition of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-phenyloxane-4-carboxamide is a testament to the ingenuity of modern synthetic chemistry. The presence of a cyclopropane moiety linked to an indole ring system via a carbonyl group introduces rigidity and specific electronic characteristics, while the phenyloxane moiety further enhances the molecule's complexity. This structural arrangement not only makes the compound an intriguing subject for theoretical studies but also suggests potential applications in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and developing new molecular entities with the potential to modulate biological pathways associated with various diseases. N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-phenyloxane-4-carboxamide has emerged as a compound of interest due to its structural features that are reminiscent of known bioactive scaffolds. Specifically, the indole core is a well-documented pharmacophore found in numerous pharmacologically active compounds, including those used in the treatment of neurological disorders, cancer, and infectious diseases.

The synthesis of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-phenyloxane-4-carboxamide represents a significant achievement in the field of organic synthesis. The multi-step synthetic route involves strategic bond formations and functional group transformations that showcase the expertise of synthetic chemists in manipulating complex molecular architectures. The successful preparation of this compound not only demonstrates the feasibility of constructing such molecules but also opens up avenues for further exploration into related structures.

The pharmacological profile of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-phenyloxane-4-carboxamide is currently under investigation. Preliminary studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in disease processes. For instance, its structural motif shares similarities with known inhibitors of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are targets in the management of inflammation and pain.

1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-y l)-4-ph enyloxane -4-carboxamide may have therapeutic potential beyond its initial intended applications. The phenyloxane moiety adds another layer of complexity, potentially influencing solubility and bioavailability, which are critical factors in drug development.

1-cyclopropanecarbonyl -2,3 -dihydro -1H-indol -6 -yl strong >)-< strong >4 -phen yloxane -4 -carboxamide strong >and potential biological targets. Molecular docking simulations have been used to predict binding affinities and identify key interaction points with enzymes and receptors. These studies provide valuable insights into the compound's mechanism of action and help guide further experimental investigations.

1-cyclopropanecarb onyl -2 ,3 -dihydro -1H-indol -6 -yl strong >)-< strong >4-ph enyloxane -4-carboxamide strong >. Animal models have been employed to assess its efficacy and safety profiles in conditions relevant to its proposed therapeutic applications. These studies are crucial for determining whether the compound translates into tangible benefits for patients suffering from various diseases.

1-cyclopropanec arbonyl -2 ,3 -dihydro -1H-indol -6 -yl strong >)-< strong >4-ph enyloxane -4-carboxamide strong >represents an early but promising step in this journey. Its unique structure and potential biological activity make it a valuable candidate for further research and development.

1-cyclopropanec arbonyl -2 ,3 -dihydro -1H-indol -6 -yl strong >)-< strong >4-ph enyloxane -4-carboxamide strong >will play an increasingly important role in shaping future therapeutic strategies. The combination of innovative synthetic methodologies, computational biology tools, and rigorous preclinical testing will be essential in bringing such compounds from laboratory bench to patient bedside.